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Compound of Interest

Compound Name: 2-Propoxyaniline hydrochloride

Cat. No.: B1644150 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Propoxyaniline hydrochloride. Designed for researchers, scientists, and drug

development professionals, this document moves beyond a simple checklist to instill a deep

understanding of the causality behind each safety measure. Our commitment is to provide

value beyond the product, ensuring that every protocol described is a self-validating system for

laboratory safety.

Hazard Assessment: A Precautionary Approach
2-Propoxyaniline hydrochloride is an aniline derivative. While comprehensive toxicological

data for this specific salt is limited, the known hazards of the parent compound, 2-

propoxyaniline, and related aniline structures demand a stringent and cautious approach.[1]

The free base is classified as an acute toxin if swallowed, inhaled, or in contact with skin, and

is known to cause serious skin and eye irritation. Furthermore, it may cause respiratory

irritation and is very toxic to aquatic life.

Given these risks, we operate under the precautionary principle, treating the hydrochloride salt

with the same level of caution as its hazardous parent compound. The primary risks during

handling involve inhalation of airborne particulates and dermal contact.
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Hazard Classification (for
2-propoxyaniline)

GHS Hazard Statement Precautionary Measures

Acute Toxicity (Oral, Dermal,

Inhalation)

H302 + H312 + H332: Harmful

if swallowed, in contact with

skin or if inhaled

P261: Avoid breathing dust.

P280: Wear protective

gloves/clothing. P264: Wash

skin thoroughly after handling.

[2]

Skin Irritation H315: Causes skin irritation

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[2]

Eye Irritation
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.[2]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P271: Use only outdoors or in

a well-ventilated area.[2]

The First Line of Defense: Engineering and
Administrative Controls
Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical

hazard. Its effectiveness is predicated on the proper implementation of engineering and

administrative controls, which are designed to minimize exposure at the source.

Engineering Controls: The primary engineering control for handling 2-Propoxyaniline
hydrochloride is a certified chemical fume hood. This containment system captures

airborne particles at the source, preventing inhalation.[3] All weighing and handling of the

solid compound must occur within this controlled space. A safety shower and eyewash

station must be readily accessible.[2][3]

Administrative Controls: Access to areas where this compound is handled should be

restricted to trained personnel. Do not eat, drink, or smoke in the laboratory.[3][4] Thoroughly

wash hands and forearms after handling is complete, even after gloves have been removed.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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